Cas no 2640822-62-2 (2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine)

• Product Name: 2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine
• CAS No: 2640822-62-2
• MF: C₁₅H₁₉N₅OS
• MW: 317.409260988235
• CID: 5316176
• PubChem ID: 155800027
• Update Time: 2025-06-08

2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040723184
• 2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine
• 2640822-62-2
• F6748-6222
• 2-(Methylthio)-4-[3-[(2-pyrimidinyloxy)methyl]-1-piperidinyl]pyrimidine

• Inchi： 1S/C15H19N5OS/c1-22-15-18-8-5-13(19-15)20-9-2-4-12(10-20)11-21-14-16-6-3-7-17-14/h3,5-8,12H,2,4,9-11H2,1H3
• InChI Key： ZPYHTIITBRRIOV-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC(N2CCCC(COC3=NC=CC=N3)C2)=N1

Computed Properties

• Exact Mass: 317.13103142g/mol
• Monoisotopic Mass: 317.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.0±46.0 °C(Predicted)
• pka: 6.93±0.31(Predicted)

Additional information on 2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine

Research Brief on 2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine (CAS: 2640822-62-2)

The compound 2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine (CAS: 2640822-62-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential as a drug candidate.

Recent studies have highlighted the structural uniqueness of this compound, which combines a pyrimidine core with a piperidine moiety and a methylsulfanyl group. This configuration is believed to contribute to its ability to interact with specific biological targets, particularly kinases and other enzymes involved in signal transduction pathways. Preliminary in vitro assays have demonstrated promising inhibitory activity against a range of kinases, suggesting potential applications in oncology and inflammatory diseases.

One of the key findings from recent research is the compound's selectivity profile. Unlike many broad-spectrum kinase inhibitors, 2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine appears to exhibit a more targeted inhibition pattern, which could reduce off-target effects and improve therapeutic outcomes. This selectivity is attributed to the unique spatial arrangement of its functional groups, which allows for precise interactions with the ATP-binding sites of specific kinases.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic characteristics. Early-stage animal studies indicate favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, further optimization may be required to address its metabolic stability, as initial data suggest rapid clearance in certain models.

The synthetic route for 2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine has also been a focus of recent publications. Researchers have developed more efficient and scalable methods for its production, which is crucial for advancing the compound through preclinical development. These improvements in synthesis could facilitate the production of analogs for structure-activity relationship studies.

Looking ahead, the compound represents an exciting starting point for medicinal chemistry optimization. Several research groups are currently working on derivative compounds that maintain the core scaffold while modifying peripheral groups to enhance potency, selectivity, and drug-like properties. The outcomes of these efforts may lead to the development of novel therapeutic agents in the coming years.

In conclusion, 2-(methylsulfanyl)-4-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine (CAS: 2640822-62-2) emerges as a promising chemical entity with potential applications in targeted therapy. While challenges remain in its development, the current research landscape suggests significant opportunities for this compound and its derivatives in addressing unmet medical needs.